[4-[[4-(Dimethylamino)phenyl]-phenylmethylidene]cyclohexa-2,5-dien-1-ylidene]-dimethylazanium;oxalate
[4-[[4-(Dimethylamino)phenyl]-phenylmethylidene]cyclohexa-2,5-dien-1-ylidene]-dimethylazanium;oxalate
Brilliant green is an organic hydrogensulfate salt having 4-{[4-(diethylamino)phenyl](phenyl)methylidene}-N,N-diethylcyclohexa-2,5-dien-1-iminium as the counterion. It has a role as a fluorochrome, a histological dye, an antiseptic drug, an antibacterial agent, a poison and an environmental contaminant. It contains a brilliant green cation.
Brand Name:
Vulcanchem
CAS No.:
18015-76-4
VCID:
VC0101394
InChI:
InChI=1S/2C23H25N2.C2H2O4/c2*1-24(2)21-14-10-19(11-15-21)23(18-8-6-5-7-9-18)20-12-16-22(17-13-20)25(3)4;3-1(4)2(5)6/h2*5-17H,1-4H3;(H,3,4)(H,5,6)/q2*+1;/p-2
SMILES:
CN(C)C1=CC=C(C=C1)C(=C2C=CC(=[N+](C)C)C=C2)C3=CC=CC=C3.CN(C)C1=CC=C(C=C1)C(=C2C=CC(=[N+](C)C)C=C2)C3=CC=CC=C3.C(=O)(C(=O)[O-])[O-]
Molecular Formula:
C27H34N2O4S
Molecular Weight:
746.9 g/mol
[4-[[4-(Dimethylamino)phenyl]-phenylmethylidene]cyclohexa-2,5-dien-1-ylidene]-dimethylazanium;oxalate
CAS No.: 18015-76-4
Main Products
VCID: VC0101394
Molecular Formula: C27H34N2O4S
Molecular Weight: 746.9 g/mol
CAS No. | 18015-76-4 |
---|---|
Product Name | [4-[[4-(Dimethylamino)phenyl]-phenylmethylidene]cyclohexa-2,5-dien-1-ylidene]-dimethylazanium;oxalate |
Molecular Formula | C27H34N2O4S |
Molecular Weight | 746.9 g/mol |
IUPAC Name | [4-[[4-(dimethylamino)phenyl]-phenylmethylidene]cyclohexa-2,5-dien-1-ylidene]-dimethylazanium;oxalate |
Standard InChI | InChI=1S/2C23H25N2.C2H2O4/c2*1-24(2)21-14-10-19(11-15-21)23(18-8-6-5-7-9-18)20-12-16-22(17-13-20)25(3)4;3-1(4)2(5)6/h2*5-17H,1-4H3;(H,3,4)(H,5,6)/q2*+1;/p-2 |
Standard InChIKey | NNBFNNNWANBMTI-UHFFFAOYSA-M |
SMILES | CN(C)C1=CC=C(C=C1)C(=C2C=CC(=[N+](C)C)C=C2)C3=CC=CC=C3.CN(C)C1=CC=C(C=C1)C(=C2C=CC(=[N+](C)C)C=C2)C3=CC=CC=C3.C(=O)(C(=O)[O-])[O-] |
Canonical SMILES | CN(C)C1=CC=C(C=C1)C(=C2C=CC(=[N+](C)C)C=C2)C3=CC=CC=C3.CN(C)C1=CC=C(C=C1)C(=C2C=CC(=[N+](C)C)C=C2)C3=CC=CC=C3.C(=O)(C(=O)[O-])[O-] |
Colorform | Minute, glistening, golden crystals Green crystalline powde |
Melting Point | 210 °C, decomposes. |
Description | Brilliant green is an organic hydrogensulfate salt having 4-{[4-(diethylamino)phenyl](phenyl)methylidene}-N,N-diethylcyclohexa-2,5-dien-1-iminium as the counterion. It has a role as a fluorochrome, a histological dye, an antiseptic drug, an antibacterial agent, a poison and an environmental contaminant. It contains a brilliant green cation. |
Solubility | 40 mg/ml in water; 60 mg/ml in 2-methoxyethanol; 50 mg/ml in ethanol |
Synonyms | (4-(4-(diethylamino)-alpha-phenylbenzylidene)-2,5-cyclohexadien-1-ylidene)diethylammonium sulfate (4-(p-(diethylamino)-alpha-phenylbenzylidene)-2,5-cyclohexadien-1-ylidene)diethylammonium sulfate benzenaminium, 4-((4-(dimethylamino)phenyl)(4-(dimethyliminio)-2,5-cyclohexadien-1-ylidene)methyl)-N-ethyl-N,N-dimethyl-, bromide chloride (1:1:1) brilliant green ethyl green |
PubChem Compound | 14513293 |
Last Modified | Nov 11 2021 |
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